2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethan-1-amine

• IUPAC Name: 2-(2,3-dihydroindol-1-yl)-2-thiophen-2-ylethanamine
• InChI: InChI=1S/C14H16N2S/c15-10-13(14-6-3-9-17-14)16-8-7-11-4-1-2-5-12(11)16/h1-6,9,13H,7-8,10,15H2
• InChI Key: ITVVYNAWWVVXJJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(CN)C3=CC=CS3
• Molecular Formula: C14H16N2S
• Molecular Weight: 244.36 g/mol

Description

2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethan-1-amine, commonly referred to as 2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethan-1-amine or DITA, is an indole-based compound with a wide range of applications in scientific research. DITA is a relatively new compound, first synthesized in 2011 by researchers at the University of Michigan. Since its discovery, DITA has been studied for its potential in a variety of scientific applications, including drug discovery and development, drug delivery, and medical imaging.

Scientific Research Applications

DITA has been studied for its potential in a variety of scientific research applications. It has been used in drug discovery and development, drug delivery, and medical imaging. In drug discovery and development, DITA has been used as a substrate for the synthesis of novel drugs. In drug delivery, DITA has been used as a carrier molecule to deliver drugs to specific target sites in the body. In medical imaging, DITA has been used as a contrast agent to improve the visibility of tissues and organs in imaging scans.

Mechanism of Action

The mechanism of action of DITA is not yet fully understood. However, it is believed that DITA works by binding to specific proteins in the body, which in turn triggers a cascade of biochemical reactions. These reactions lead to the desired effect, such as drug delivery or medical imaging.
Biochemical and Physiological Effects
The biochemical and physiological effects of DITA are not yet fully understood. However, it is believed that DITA has the potential to modulate the activity of certain proteins and enzymes in the body, which in turn could lead to a variety of physiological effects.

Advantages and Limitations for Lab Experiments

DITA has several advantages for use in lab experiments. It is a relatively small molecule, making it easy to synthesize and manipulate. It is also relatively stable and has a low toxicity. Furthermore, DITA is relatively inexpensive, making it a cost-effective option for lab experiments.
One limitation of DITA is that its mechanism of action is not yet fully understood. This makes it difficult to predict the effects of DITA in different contexts. Additionally, DITA has not been extensively studied in humans, so its effects in humans are not yet known.

Future Directions

There are several potential future directions for the study of DITA. First, further research is needed to better understand the mechanism of action of DITA and its potential effects in humans. Second, more research is needed to explore the potential of DITA in drug delivery and medical imaging. Third, further research is needed to explore the potential of DITA as a substrate for the synthesis of novel drugs. Fourth, further research is needed to explore the potential of DITA as a contrast agent for imaging scans. Finally, further research is needed to explore the potential of DITA as a therapeutic agent for the treatment of various diseases.

Synthesis Methods

DITA is synthesized through a process of reductive amination. This method involves the reaction of an aldehyde or ketone with an amine in the presence of a reducing agent. The reaction results in the formation of an amide bond, which is then converted into the desired product. In the case of DITA, the aldehyde used is 2-(thiophen-2-yl)ethanal, and the amine used is 2-(2,3-dihydro-1H-indol-1-yl)ethanamine. The reducing agent used is sodium borohydride.